Chloroprocaine
Chloroprocaine
Chloroprocaine is procaine in which one of the hydrogens ortho- to the carboxylic acid group is substituted by chlorine. It is used as its monohydrochloride salt as a local anaesthetic, particularly for oral surgery. It has the advantage over lidocaine of constricting blood vessels, so reducing bleeding. It has a role as a local anaesthetic, a peripheral nervous system drug and a central nervous system depressant. It is a benzoate ester and a member of monochlorobenzenes. It is functionally related to a 2-diethylaminoethanol and a 4-amino-2-chlorobenzoic acid.
Chloroprocaine is an ester local anesthetic commonly available in its salt form, chloroprocaine hydrochloride. Similar to other local anesthetics, it increases the threshold for electrical excitation in nerves by slowing the propagation of the nerve impulse and reducing the rate of rise of the action potential. The pharmacological profile of chloroprocaine is characterized by a short latency and duration, similar to the one observed with [lidocaine]. Chloroprocaine can be given as an injection, and is available in formulations with and without methylparaben as a preservative. Both can be given as intrathecal injections for peripheral and central nerve block, but only the preservative-free formulation can be used for lumbar and caudal epidural blocks. Topical chloroprocaine for ophthalmic use was approved by the FDA in September 2022 for ocular surface anesthesia.
Chloroprocaine is an Ester Local Anesthetic. The physiologic effect of chloroprocaine is by means of Local Anesthesia.
Chloroprocaine hydrochloride is a local anesthetic given by injection during surgical procedures and labor and delivery. Chloroprocaine, like other local anesthetics, blocks the generation and the conduction of nerve impulses, presumably by increasing the threshold for electrical excitation in the nerve, by slowing the propagation of the nerve impulse and by reducing the rate of rise of the action potential.
See also: Chloroprocaine Hydrochloride (has salt form).
Chloroprocaine is an ester local anesthetic commonly available in its salt form, chloroprocaine hydrochloride. Similar to other local anesthetics, it increases the threshold for electrical excitation in nerves by slowing the propagation of the nerve impulse and reducing the rate of rise of the action potential. The pharmacological profile of chloroprocaine is characterized by a short latency and duration, similar to the one observed with [lidocaine]. Chloroprocaine can be given as an injection, and is available in formulations with and without methylparaben as a preservative. Both can be given as intrathecal injections for peripheral and central nerve block, but only the preservative-free formulation can be used for lumbar and caudal epidural blocks. Topical chloroprocaine for ophthalmic use was approved by the FDA in September 2022 for ocular surface anesthesia.
Chloroprocaine is an Ester Local Anesthetic. The physiologic effect of chloroprocaine is by means of Local Anesthesia.
Chloroprocaine hydrochloride is a local anesthetic given by injection during surgical procedures and labor and delivery. Chloroprocaine, like other local anesthetics, blocks the generation and the conduction of nerve impulses, presumably by increasing the threshold for electrical excitation in the nerve, by slowing the propagation of the nerve impulse and by reducing the rate of rise of the action potential.
See also: Chloroprocaine Hydrochloride (has salt form).
Brand Name:
Vulcanchem
CAS No.:
133-16-4
VCID:
VC20976289
InChI:
InChI=1S/C13H19ClN2O2/c1-3-16(4-2)7-8-18-13(17)11-6-5-10(15)9-12(11)14/h5-6,9H,3-4,7-8,15H2,1-2H3
SMILES:
CCN(CC)CCOC(=O)C1=C(C=C(C=C1)N)Cl
Molecular Formula:
C13H19ClN2O2
Molecular Weight:
270.75 g/mol
Chloroprocaine
CAS No.: 133-16-4
Cat. No.: VC20976289
Molecular Formula: C13H19ClN2O2
Molecular Weight: 270.75 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Chloroprocaine is procaine in which one of the hydrogens ortho- to the carboxylic acid group is substituted by chlorine. It is used as its monohydrochloride salt as a local anaesthetic, particularly for oral surgery. It has the advantage over lidocaine of constricting blood vessels, so reducing bleeding. It has a role as a local anaesthetic, a peripheral nervous system drug and a central nervous system depressant. It is a benzoate ester and a member of monochlorobenzenes. It is functionally related to a 2-diethylaminoethanol and a 4-amino-2-chlorobenzoic acid. Chloroprocaine is an ester local anesthetic commonly available in its salt form, chloroprocaine hydrochloride. Similar to other local anesthetics, it increases the threshold for electrical excitation in nerves by slowing the propagation of the nerve impulse and reducing the rate of rise of the action potential. The pharmacological profile of chloroprocaine is characterized by a short latency and duration, similar to the one observed with [lidocaine]. Chloroprocaine can be given as an injection, and is available in formulations with and without methylparaben as a preservative. Both can be given as intrathecal injections for peripheral and central nerve block, but only the preservative-free formulation can be used for lumbar and caudal epidural blocks. Topical chloroprocaine for ophthalmic use was approved by the FDA in September 2022 for ocular surface anesthesia. Chloroprocaine is an Ester Local Anesthetic. The physiologic effect of chloroprocaine is by means of Local Anesthesia. Chloroprocaine hydrochloride is a local anesthetic given by injection during surgical procedures and labor and delivery. Chloroprocaine, like other local anesthetics, blocks the generation and the conduction of nerve impulses, presumably by increasing the threshold for electrical excitation in the nerve, by slowing the propagation of the nerve impulse and by reducing the rate of rise of the action potential. See also: Chloroprocaine Hydrochloride (has salt form). |
|---|---|
| CAS No. | 133-16-4 |
| Molecular Formula | C13H19ClN2O2 |
| Molecular Weight | 270.75 g/mol |
| IUPAC Name | 2-(diethylamino)ethyl 4-amino-2-chlorobenzoate |
| Standard InChI | InChI=1S/C13H19ClN2O2/c1-3-16(4-2)7-8-18-13(17)11-6-5-10(15)9-12(11)14/h5-6,9H,3-4,7-8,15H2,1-2H3 |
| Standard InChI Key | VDANGULDQQJODZ-UHFFFAOYSA-N |
| Impurities | Sodium metabisulfate as a preservative in earlier formulations ... newer preparations ... contain calcium EDTA as the preservative. |
| SMILES | CCN(CC)CCOC(=O)C1=C(C=C(C=C1)N)Cl |
| Canonical SMILES | CCN(CC)CCOC(=O)C1=C(C=C(C=C1)N)Cl |
| Melting Point | 173-174ºC |
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